Cas no 1337741-80-6 (2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine
• CAS No: 1337741-80-6
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5799024
• PubChem ID: 130021943
• Update Time: 2025-05-20

2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine
• EN300-1936721
• 1337741-80-6

• Inchi： 1S/C10H12F3NO/c1-6-3-4-7(8(5-6)15-2)9(14)10(11,12)13/h3-5,9H,14H2,1-2H3
• InChI Key： WHHZMZUVQLMPGE-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=CC=1OC)N)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine

Comprehensive Overview of 2,2,2-Trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine (CAS No. 1337741-80-6)

2,2,2-Trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine (CAS No. 1337741-80-6) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and methoxy functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "fluorinated amine synthesis", "aryl trifluoromethyl compounds", and "CAS 1337741-80-6 applications", reflecting its relevance in modern organic chemistry.

The structural motif of 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine is particularly intriguing due to its potential role in drug discovery. The trifluoroethylamine moiety is known to enhance metabolic stability and bioavailability, a topic highly searched in platforms like PubMed and Google Scholar. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such compounds, as they align with the demand for sustainable and efficient synthetic routes. Keywords like "fluorine in medicinal chemistry" and "eco-friendly amine synthesis" highlight this intersection.

From a synthetic perspective, CAS 1337741-80-6 is often explored for its reactivity in palladium-catalyzed cross-coupling and reductive amination reactions. These methodologies are frequently queried in chemical databases, underscoring the compound's utility in constructing complex molecular architectures. Additionally, its methoxy and methyl substituents contribute to steric and electronic tuning, a feature widely discussed in forums like ResearchGate and ACS Publications.

In agrochemical applications, 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine has been investigated as a precursor for herbicides and fungicides. Searches for "fluorinated agrochemicals" and "amine-based crop protection" reflect the growing need for innovative solutions in agriculture. The compound's stability under environmental conditions, combined with its low toxicity profile, positions it as a candidate for sustainable pest management strategies.

Analytical characterization of CAS 1337741-80-6 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched alongside the compound's name, indicating their importance in quality control and research validation. The rise of automated synthesis platforms and machine learning in chemical analysis has further streamlined the study of such molecules, as noted in recent SciFinder and Reaxys queries.

In conclusion, 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-amine (CAS No. 1337741-80-6) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its alignment with trending topics like "fluorine chemistry", "green synthesis", and "AI-aided molecular design" ensures its continued relevance in scientific discourse. For researchers seeking detailed protocols or commercial sources, keywords such as "1337741-80-6 supplier" and "trifluoroethylamine derivative synthesis" yield targeted results across academic and industrial platforms.